3-(1,1,1-Trifluoropropan-2-yloxy)phenoxathiine 10,10-dioxide
3-(1,1,1-Trifluoropropan-2-yloxy)phenoxathiine 10,10-dioxide
2614W94 is a selective, reversible inhibitor of monoamine oxidase-A with a competitive mechanism of inhibition and IC50 of 5 nM and Ki of 1.6 nM with serotonin as substrate.
Brand Name:
Vulcanchem
CAS No.:
205187-35-5
VCID:
VC0007268
InChI:
InChI=1S/C15H11F3O4S/c1-9(15(16,17)18)21-10-6-7-14-12(8-10)22-11-4-2-3-5-13(11)23(14,19)20/h2-9H,1H3
SMILES:
CC(C(F)(F)F)OC1=CC2=C(C=C1)S(=O)(=O)C3=CC=CC=C3O2
Molecular Formula:
C₁₅H₁₁F₃O₄S
Molecular Weight:
344.3 g/mol
3-(1,1,1-Trifluoropropan-2-yloxy)phenoxathiine 10,10-dioxide
CAS No.: 205187-35-5
Inhibitors
VCID: VC0007268
Molecular Formula: C₁₅H₁₁F₃O₄S
Molecular Weight: 344.3 g/mol
| CAS No. | 205187-35-5 |
|---|---|
| Product Name | 3-(1,1,1-Trifluoropropan-2-yloxy)phenoxathiine 10,10-dioxide |
| Molecular Formula | C₁₅H₁₁F₃O₄S |
| Molecular Weight | 344.3 g/mol |
| IUPAC Name | 3-(1,1,1-trifluoropropan-2-yloxy)phenoxathiine 10,10-dioxide |
| Standard InChI | InChI=1S/C15H11F3O4S/c1-9(15(16,17)18)21-10-6-7-14-12(8-10)22-11-4-2-3-5-13(11)23(14,19)20/h2-9H,1H3 |
| Standard InChIKey | ZWKJZNQUILFRHJ-UHFFFAOYSA-N |
| SMILES | CC(C(F)(F)F)OC1=CC2=C(C=C1)S(=O)(=O)C3=CC=CC=C3O2 |
| Canonical SMILES | CC(C(F)(F)F)OC1=CC2=C(C=C1)S(=O)(=O)C3=CC=CC=C3O2 |
| Description | 2614W94 is a selective, reversible inhibitor of monoamine oxidase-A with a competitive mechanism of inhibition and IC50 of 5 nM and Ki of 1.6 nM with serotonin as substrate. |
| Reference | [1]. Helen L. White, et al. Biochemical and Pharmacologic Properties of 2614W94, a Reversible, Competitive Inhibitor of MonoamineOxidase-A. DRUG DEVELOPMENT RESEARCH 45:1-9 (1998). |
| PubChem Compound | 9928081 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume